Cas no 2171254-85-4 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid
• CAS No: 2171254-85-4
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6143082
• PubChem ID: 165544014
• Update Time: 2025-06-09

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid
• EN300-1498234
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-3-methylbutanoic acid
• 2171254-85-4

• Inchi： 1S/C27H25IN2O5/c1-15(2)24(26(32)33)30-25(31)16-11-17(28)13-18(12-16)29-27(34)35-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,15,23-24H,14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m1/s1
• InChI Key： LVSDFWTTXRKICC-XMMPIXPASA-N
• SMILES： IC1C=C(C=C(C=1)C(N[C@@H](C(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid

Recent Advances in the Study of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid (CAS: 2171254-85-4)

The compound (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid (CAS: 2171254-85-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodophenyl moiety, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the synthesis of complex peptides and its potential as a precursor for radiopharmaceuticals.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its presence in this compound facilitates the stepwise assembly of peptides. Recent advancements have demonstrated that the iodophenyl moiety can be further functionalized, enabling the incorporation of radioactive isotopes such as iodine-125 for imaging and therapeutic purposes. This dual functionality makes the compound a valuable tool in the development of peptide-based radiopharmaceuticals.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of derivatives of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid. The study revealed that these derivatives exhibit favorable stability and bioavailability, making them promising candidates for further development. Additionally, the iodophenyl group was shown to enhance the binding affinity of the resulting peptides to specific biological targets, such as G-protein-coupled receptors (GPCRs), which are critical in numerous disease pathways.

Another significant development is the exploration of this compound in the context of targeted drug delivery. By conjugating the iodophenyl moiety to tumor-targeting peptides, researchers have been able to develop novel theranostic agents capable of both diagnosing and treating cancer. Preliminary in vivo studies have demonstrated the efficacy of these conjugates in delivering cytotoxic payloads to tumor sites while minimizing off-target effects. This approach holds great promise for the future of personalized medicine.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity. For instance, a study in Organic Process Research & Development highlighted the use of microwave-assisted synthesis as a means to reduce reaction times and enhance efficiency. These methodological improvements are expected to facilitate the broader adoption of this compound in both academic and industrial settings.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-3-methylbutanoic acid (CAS: 2171254-85-4) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its unique structural features enable a wide range of applications, from peptide synthesis to targeted drug delivery. Ongoing research efforts are likely to uncover further potential uses for this compound, solidifying its role as a valuable tool in the development of next-generation therapeutics.